Cas no 476364-39-3 (Piperazinone, 3-(1-cyclopenten-1-yl)-4-methyl- (9CI))

• Product Name: Piperazinone, 3-(1-cyclopenten-1-yl)-4-methyl- (9CI)
• CAS No: 476364-39-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 931152
• PubChem ID: 45099764
• Update Time: 2025-04-19

Piperazinone, 3-(1-cyclopenten-1-yl)-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 3-(1-cyclopenten-1-yl)-4-methyl- (9CI)
• 3-(cyclopenten-1-yl)-4-methylpiperazin-2-one
• DB-288747
• 3-(Cyclopent-1-en-1-yl)-4-methylpiperazin-2-one
• PIPERAZINONE, 3-(1-CYCLOPENTEN-1-YL)-4-METHYL-
• DTXSID10668110
• 476364-39-3

• Inchi： 1S/C10H16N2O/c1-12-7-6-11-10(13)9(12)8-4-2-3-5-8/h4,9H,2-3,5-7H2,1H3,(H,11,13)
• InChI Key： VCRQZOCJKBIFJK-UHFFFAOYSA-N
• SMILES： O=C1C(C2=CCCC2)N(C)CCN1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų